Cas no 2228870-81-1 (2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine)

2-Methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine is a specialized organic compound featuring a butylamine backbone substituted with a methyl group at the 2-position and a 1,2,4-triazole moiety at the 4-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the triazole ring enhances its potential for forming hydrogen bonds and participating in heterocyclic coupling reactions, while the amine functionality allows for further derivatization. Its balanced lipophilicity and steric properties contribute to favorable bioavailability in drug development applications. The compound is typically handled under inert conditions due to the amine's sensitivity to oxidation and moisture.

2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine structure

2228870-81-1 structure

Product Name:2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine

CAS No:2228870-81-1

MF:C₇H₁₄N₄

MW:154.212860584259

CID:5862449

PubChem ID:165610515

Update Time:2025-10-15

2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine
- EN300-1728614
- 2228870-81-1
- Inchi： 1S/C7H14N4/c1-7(4-8)2-3-11-6-9-5-10-11/h5-7H,2-4,8H2,1H3
- InChI Key： HAWCDJLKBGKNQL-UHFFFAOYSA-N
- SMILES： N1(C=NC=N1)CCC(C)CN

Computed Properties

Exact Mass: 154.121846464g/mol
Monoisotopic Mass: 154.121846464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 56.7Å²

2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1728614-0.05g	2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine	2228870-81-1	0.05g	$948.0	2023-09-20
Enamine	EN300-1728614-0.1g	2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine	2228870-81-1	0.1g	$993.0	2023-09-20
Enamine	EN300-1728614-0.25g	2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine	2228870-81-1	0.25g	$1038.0	2023-09-20
Enamine	EN300-1728614-0.5g	2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine	2228870-81-1	0.5g	$1084.0	2023-09-20
Enamine	EN300-1728614-1.0g	2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine	2228870-81-1	1g	$1129.0	2023-06-04
Enamine	EN300-1728614-2.5g	2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine	2228870-81-1	2.5g	$2211.0	2023-09-20
Enamine	EN300-1728614-5.0g	2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine	2228870-81-1	5g	$3273.0	2023-06-04
Enamine	EN300-1728614-10.0g	2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine	2228870-81-1	10g	$4852.0	2023-06-04
Enamine	EN300-1728614-1g	2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine	2228870-81-1	1g	$1129.0	2023-09-20
Enamine	EN300-1728614-5g	2-methyl-4-(1H-1,2,4-triazol-1-yl)butan-1-amine	2228870-81-1	5g	$3273.0	2023-09-20